Cas no 941972-13-0 (2-4-(ethanesulfonyl)phenyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 941972-13-0
• MF: C₁₉H₁₇N₃O₅S₂
• MW: 431.48538184166
• CID: 5502430
• PubChem ID: 18587028
• Update Time: 2025-05-23

2-4-(ethanesulfonyl)phenyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 941972-13-0
• AKOS024471078
• 2-[4-(ethanesulfonyl)phenyl]-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• F2829-0594
• 2-(4-ethylsulfonylphenyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-(ethylsulfonyl)phenyl)-N-(4-(4-nitrophenyl)thiazol-2-yl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C19H17N3O5S2/c1-2-29(26,27)16-9-3-13(4-10-16)11-18(23)21-19-20-17(12-28-19)14-5-7-15(8-6-14)22(24)25/h3-10,12H,2,11H2,1H3,(H,20,21,23)
• InChI Key： ZRBJVMQVVIYURW-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)CC(NC1=NC(=CS1)C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 431.06096300g/mol
• Monoisotopic Mass: 431.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide

Chemical Compound CAS No. 941972-13-0: 2-(4-(ethanesulfonyl)phenyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide

The chemical compound with CAS No. 941972-13-0, named 2-(4-(ethanesulfonyl)phenyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a thiazole ring, a nitrophenyl group, and an ethanesulfonyl substituent. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material science. The thiazole ring in this compound is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive molecules. The nitrophenyl group further enhances the compound's electronic properties, potentially aiding in its application as a precursor for advanced materials or pharmaceutical agents.

The ethanesulfonyl group attached to the phenyl ring introduces additional functionality, such as increased solubility and improved stability under certain conditions. This feature is particularly advantageous in pharmaceutical applications where solubility is critical for drug delivery systems. Recent research has explored the use of similar compounds in targeted drug delivery systems, leveraging their unique chemical properties to enhance therapeutic efficacy.

From a synthetic perspective, the preparation of 2-(4-(ethanesulfonyl)phenyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide involves a series of carefully designed reactions. These include nucleophilic substitutions, condensation reactions, and oxidation steps to introduce the desired functional groups. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a candidate for further preclinical studies. Additionally, its structural versatility has led to explorations in the development of advanced materials, such as sensors and organic electronics.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. By employing density functional theory (DFT) calculations, scientists have gained insights into its molecular interactions and potential for catalytic applications. These computational studies complement experimental work, providing a comprehensive understanding of the compound's behavior under various conditions.

The integration of experimental and computational approaches has also facilitated the optimization of synthesis routes for 2-(4-(ethanesulfonyl)phenyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylacetamide. Researchers have identified more efficient catalysts and reaction conditions that reduce production costs while maintaining product quality. Such optimizations are crucial for scaling up production if the compound is to be commercialized for industrial applications.

In conclusion, CAS No. 941972-13-0 represents a significant advancement in organic chemistry with its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to play a key role in advancing both scientific understanding and practical innovations across multiple disciplines.